Cas no 160585-42-2 (4-chloro-6,8-dimethylquinazoline)

4-chloro-6,8-dimethylquinazoline structure
160585-42-2 structure
Product Name:4-chloro-6,8-dimethylquinazoline
CAS No:160585-42-2
MF:C10H9ClN2
MW:192.644860982895
CID:138633
PubChem ID:53426533
Update Time:2025-04-19

4-chloro-6,8-dimethylquinazoline Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-6,8-dimethyl-
    • 4-CHLORO-6,8-DIMETHYLQUINAZOLINE
    • Quinazoline,4-chloro-6,8-dimethyl
    • DTXSID90699260
    • 160585-42-2
    • Quinazoline, 4-chloro-6,8-dimethyl-
    • AB45616
    • EN300-1301273
    • AKOS006288989
    • 4-chloro-6,8-dimethylquinazoline
    • Inchi: 1S/C10H9ClN2/c1-6-3-7(2)9-8(4-6)10(11)13-5-12-9/h3-5H,1-2H3
    • InChI Key: QTAHKHWLAWFVQA-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C)C=C(C)C2=NC=N1

Computed Properties

  • Exact Mass: 192.04500
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.90000

4-chloro-6,8-dimethylquinazoline Pricemore >>

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Enamine
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Enamine
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